![molecular formula C13H17Cl2N3O B2939817 4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide CAS No. 501104-42-3](/img/structure/B2939817.png)
4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide” is a derivative of piperazine, which is a common moiety in many pharmaceutical drugs. The presence of the dichlorophenyl group suggests that it may have some biological activity, as dichlorophenyl groups are often seen in various biologically active compounds .
Scientific Research Applications
Androgen Receptor Antagonist Activities
- A series of N-arylpiperazine-1-carboxamide derivatives, including compounds related to 4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide, were synthesized and evaluated for their androgen receptor (AR) antagonist activities. These compounds demonstrated potent AR antagonist activities, suggesting potential utility in the treatment of prostate cancer (Kinoyama et al., 2005).
Potential Nootropic Activities
- Compounds structurally related to 4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide were tested for nootropic activity, indicating a potential role in cognitive enhancement and related neurological applications (Valenta et al., 1994).
Optical Properties in Polyamides
- Studies involving optical rotatory dispersion (ORD), circular dichroism (CD), and ultraviolet spectra (UV) of polyamides derived from compounds including 4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide, highlight their significance in material science, particularly in understanding the optical properties of inherently dissymmetric polyamides (Overberger et al., 1971).
Solid-State Conformation Studies
- In a study focusing on the crystal structures and thermodynamic properties of new atypical antipsychotic cariprazine, a compound structurally similar to 4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide, the variations in solid-state conformation of the molecule in different crystalline environments were examined, indicating the importance of such compounds in pharmaceutical sciences (Ye et al., 2018).
Antibacterial Activity
- A study synthesized derivatives of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, a compound related to 4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide, and evaluated their antibacterial activities, indicating the potential of these compounds in developing new antibacterial agents (Bildirici et al., 2007).
Mechanism of Action
Target of Action
The compound “4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide” is structurally similar to other compounds that have been found to inhibit photosynthesis . Therefore, it’s likely that its primary targets are the components of the photosynthetic electron transport chain, particularly Photosystem II .
Mode of Action
The compound’s mode of action is believed to be through the inhibition of the Hill reaction in photosynthetic electron transfer, specifically at the Photosystem II (PSII) level . It blocks the Q_B plastoquinone binding site of PSII, preventing the electron flow from PSII to plastoquinone .
Biochemical Pathways
The inhibition of the Hill reaction disrupts the photosynthetic electron transport chain, which in turn affects the plant’s ability to convert light energy into chemical energy . This interruption of the photosynthetic process can lead to a decrease in the production of ATP and NADPH, two crucial molecules for various biochemical pathways in the plant .
Result of Action
The result of the compound’s action is a reduction in the plant’s ability to photosynthesize, which can lead to stunted growth or even death . On a molecular level, this is due to the disruption of the electron transport chain and the subsequent decrease in ATP and NADPH production .
properties
IUPAC Name |
4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17Cl2N3O/c1-16(2)13(19)18-7-5-17(6-8-18)10-3-4-11(14)12(15)9-10/h3-4,9H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQKGUNIRAJUIIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)N1CCN(CC1)C2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-dichlorophenyl)-N,N-dimethylpiperazine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.